Cas no 115305-07-2 ((22E)-stigmast-22-en-1-ol)
(22E)-stigmast-22-en-1-ol structure
Product name:(22E)-stigmast-22-en-1-ol
CAS No:115305-07-2
MF:C29H50O
MW:414.706709384918
CID:1204422
(22E)-stigmast-22-en-1-ol Chemical and Physical Properties
Names and Identifiers
-
- (22E)-stigmast-22-en-1-ol
- stigmast-22-en-1-ol, (22E)-
- LogP
- Stigmast-22-en-3-ol, (3α,5α,22E,24ξ)-
-
- Inchi： 1S/C29H50O/c1-7-21(19(2)3)9-8-20(4)25-12-13-26-24-11-10-22-18-23(30)14-16-28(22,5)27(24)15-17-29(25,26)6/h8-9,19-27,30H,7,10-18H2,1-6H3/b9-8+
- InChI Key： CSVWWLUMXNHWSU-CMDGGOBGSA-N
- SMILES： CCC(C(C)C)/C=C/C(C1C2(C(C3C(CC2)C2(C(CC(CC2)O)CC3)C)CC1)C)C
Computed Properties
- Exact Mass: 414.3864
Experimental Properties
- Density: 0.957±0.06 g/cm3(Predicted)
- Boiling Point: 492.7±14.0 °C(Predicted)
- PSA: 20.23
- pka: 15.14±0.70(Predicted)
(22E)-stigmast-22-en-1-ol Related Literature
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1. Atomic/molecular layer deposition and electrochemical performance of dilithium 2-aminoterephthalate†Juho Heiska,Mikko Nisula,Eeva-Leena Rautama,Antti J. Karttunen,Maarit Karppinen Dalton Trans., 2020,49, 1591-1599
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Chih-Kai Lin,Huan-Cheng Chang,Albert A. Villaeys,Michitoshi Hayashi Phys. Chem. Chem. Phys., 2007,9, 853-861
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3. Characterization of coal-based fulvic acid and the construction of a fulvic acid molecular model†Guan-qun Gong,Xin Yuan,Ying-jie Zhang,Ya-jun Li,Wei-xin Liu,Ming Wang,Yu-feng Zhao,Liang-wei Xu RSC Adv., 2020,10, 5468-5477
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George K. Larsen,Yiping Zhao Nanoscale, 2013,5, 10853-10857
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Sheng-Guang Ban,Xiao-Hua Liu,Tao Ling,Cun-Ku Dong,Jing Yang,Xi-Wen Du RSC Adv., 2016,6, 2500-2503
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Cheng Wang,Lin Ma,Deqiang Guo,Xin Zhao,Zilin Zhou,Dabin Lin,Fangteng Zhang,Weiren Zhao,Jiahua Zhang,Zhaogang Nie J. Mater. Chem. C, 2020,8, 3374-3379
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Aida Martín,Luis Vázquez,Alberto Escarpa J. Mater. Chem. A, 2016,4, 13142-13147
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Jin Xu,Bingying Jiang,Jiao Su,Yun Xiang,Ruo Yuan,Yaqin Chai Chem. Commun., 2012,48, 3309-3311
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Mingzhu Yang Chem. Soc. Rev., 2019,48, 850-884
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10. Bayesian analysis of data from segmented super-resolution images for quantifying protein clustering†Marta Cullell-Dalmau,Carlo Manzo Phys. Chem. Chem. Phys., 2020,22, 1107-1114
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